Cas no 1195-42-2 (N-Cyclohexylisopropylamine)
N-Cyclohexylisopropylamine structure
N-Cyclohexylisopropylamine Properties
Names and Identifiers
-
- N-Isopropylcyclohexanamine
- N-Isopropylcyclohexylamine
- Cyclohexanamine,N-(1-methylethyl)-
- N-Cyclohexyl-N-isopropylamine
- N-propan-2-ylcyclohexanamine
- N-Cyclohexylisopropylamine
- N-(propan-2-yl)cyclohexanamine
- N-isopropyl-N-cyclohexylamine
- 1195-42-2
- N-cyclohexyl-N-isopropylamine
- N-isopropyl-N-cyclohexyl amine
- MFCD00003831
- J-640322
- 4-12-00-00019 (Beilstein Handbook Reference)
- J-800325
- EINECS 214-798-5
- NS00023864
- CS-0075695
- F2190-0320
- N-Cyclohexylisopropylamine, 98%
- HN(iPr)Cy
- cyclohexyl-isopropyl-amine
- InChI=1/C9H19N/c1-8(2)10-9-6-4-3-5-7-9/h8-10H,3-7H2,1-2H3
- NSC 86132
- FT-0633458
- D91133
- BRN 2070639
- N-isopropylcyclohexyl amine
- BB 0259602
- N-Isopropylcyclohexanamine #
- cyclohexyl-isopropylamine
- Isopropyl cyclohexylamine
- isopropyl cyclohexyl amine
- Cyclohexylisopropylamine
- Isopropylcyclohexylamine
- DTXSID40152471
- N-(1-METHYLETHYL)CYCLOHEXANAMINE
- NSC86132
- SCHEMBL104545
- EN300-18799
- AKOS000120725
- isopropyl cylcohexyl amine
- Cyclohexylamine, N-isopropyl-
- I0373
- Cyclohexanamine, N-(1-methylethyl)-
- N-ISOPROPYL CYCLOHEXYLAMINE
- N-cyclohexyl-isopropyl-amine
- UYYCVBASZNFFRX-UHFFFAOYSA-
- STR07978
- NSC-86132
- Cyclohexyl isopropylamine
- DB-041477
- STK503674
- ALBB-006025
- +Expand
-
- MFCD00003831
- UYYCVBASZNFFRX-UHFFFAOYSA-N
- InChI=1S/C9H19N/c1-8(2)10-9-6-4-3-5-7-9/h8-10H,3-7H2,1-2H3
- CC(C)NC1CCCCC1
Computed Properties
- 141.15200
- 1
- 1
- 2
- 141.151749610g/mol
- 10
- 82.7
- 0
- 0
- 0
- 0
- 0
- 1
- 2.4
- nothing
- 0
- 12Ų
Experimental Properties
- 2.70800
- 12.03000
- n20/D 1.448(lit.)
- 174°C(lit.)
- -79.9°C (estimate)
- 1.0±0.3 mmHg at 25°C
- 93 °F
- colorless liquid
- Not determined
- 0.859 g/mL at 25 °C(lit.)
N-Cyclohexylisopropylamine Security Information
- GHS02 GHS05
- GX1450000
- 3
- 8
- S26-S36
- II
- II
- R10; R36/37/38
- 8
- Xi
- UN 1993 3/PG 3
- H226-H314
- P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
- dangerous
- Store at 4 ℃, better at -4 ℃
- II
- 10-36/37/38
- Warning
- 8
N-Cyclohexylisopropylamine Customs Data
- 2921300090
-
China Customs Code:
2921300090Overview:
2921300090 Other rings(Alkane,Alkene,Terpene)Monoamine or polyamine(Including its derivatives and their salts). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921300090 other cyclanic, cyclenic or cyclotherpenic mono- or polyamines, and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
N-Cyclohexylisopropylamine Price
N-Cyclohexylisopropylamine Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:1195-42-2)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:1195-42-2)
TANG SI LEI
15026964105
2881489226@qq.com
N-Cyclohexylisopropylamine Related Literature
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1. Synthesis of 3,4-bridged indoles by photocyclisation reactions. Part 2. Photocyclisation of halogenoacetyl tryptophol derivatives and α-chloro indol-3-ylalkanoate estersAnthony L. Beck,Mark Mascal,Christopher J. Moody,William J. Coates J. Chem. Soc. Perkin Trans. 1 1992 813
-
2. Synthesis of olefins by base-induced fragmentation of 2-phenyl-1,3-oxathiolansMartin Jones,Patrick Temple,Eric J. Thomas,Gordon H. Whitham J. Chem. Soc. Perkin Trans. 1 1974 433
-
Zhenfa Zhang,Ramiah Sangaiah,Avram Gold,Louise M. Ball Org. Biomol. Chem. 2011 9 5431
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4. Preparation and Diels–Alder reactivity of thieno[2,3-c]-and thieno[3,2-c]-pyran-3-ones. Stable 2,3-dimethylenethiophene derivatives; synthesis of benzothiophenesP. Mark Jackson,Christopher J. Moody,Pritom Shah J. Chem. Soc. Perkin Trans. 1 1990 2909
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Rui Sun,Shuang-Shuang Ma,Zi-Heng Zhang,Yan-Qiang Zhang,Bao-Hua Xu Org. Biomol. Chem. 2023 21 1450
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Antonia M. Rasero-Almansa,Avelino Corma,Marta Iglesias,Félix Sánchez Green Chem. 2014 16 3522
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Kento Taniguchi,Xiongjie Jin,Kazuya Yamaguchi,Noritaka Mizuno Chem. Commun. 2015 51 14969
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Kento Taniguchi,Xiongjie Jin,Kazuya Yamaguchi,Noritaka Mizuno Chem. Commun. 2015 51 14969
-
Kento Taniguchi,Xiongjie Jin,Kazuya Yamaguchi,Noritaka Mizuno Chem. Commun. 2015 51 14969
-
10. Enhanced reduction of C–N multiple bonds using sodium borohydride and an amorphous nickel catalystShouxin Liu,Yihua Yang,Xiaoli Zhen,Junzhang Li,Huimin He,Juan Feng,Andrew Whiting Org. Biomol. Chem. 2012 10 663
1195-42-2 (N-Cyclohexylisopropylamine) Related Products
- 100-60-7(N-Methylcyclohexylamine)
- 7560-83-0(N-Cyclohexyl-N-methylcyclohexanamine)
- 5459-93-8(N-Ethylcyclohexylamine)
- 3312-60-5(N1-Cyclohexylpropane-1,3-diamine)
- 101-83-7(Dicyclohexylamine)
- 7175-49-7(N-Cyclohexyl-N-ethylcyclohexanamine)
- 13748-14-6(2-Propylazepane)
- 109667-09-6(Cyclohexanamine,4-methyl-N-(4-methylcyclohexyl)-)
- 279-40-3(7-Azabicyclo[2.2.1]heptane)
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